N-cyclopropyl-N-(1-cyclopropylethyl)-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide

• IUPAC Name: N-cyclopropyl-N-(1-cyclopropylethyl)-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide
• InChI: InChI=1S/C13H19N3O2S/c1-8(10-3-4-10)16(11-5-6-11)12(17)7-15-13(18)19-9(2)14-15/h8,10-11H,3-7H2,1-2H3
• InChI Key: PHKXBKQVHOGJEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)S1)CC(=O)N(C2CC2)C(C)C3CC3
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

N-cyclopropyl-N-(1-cyclopropylethyl)-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide is a complex organic compound characterized by its unique structure and potential applications in various scientific fields. This compound features a cyclopropyl group, a cyclopropylethyl group, and a thiadiazolyl moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the cyclopropyl and cyclopropylethyl groups. These groups are then combined with the thiadiazolyl moiety through a series of reactions, including acylation and cyclization processes. The reaction conditions often require the use of strong bases or acids, and the reactions are usually carried out under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using reactors designed to handle the specific reaction conditions. The process would be optimized for efficiency and yield, with careful monitoring of reaction parameters to ensure consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed: The major products formed from these reactions include oxidized or reduced derivatives of the original compound, as well as substituted analogs where different functional groups replace the original ones.

Scientific Research Applications

• Chemistry: It can be used as a building block for the synthesis of more complex molecules.

• Biology: It may serve as a probe or inhibitor in biological studies, helping researchers understand cellular processes.

• Medicine: Its unique structure could make it a candidate for drug development, particularly in targeting specific enzymes or receptors.

• Industry: It might be used in the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its molecular targets and pathways involved. For example, if used as a drug, it might interact with specific enzymes or receptors, leading to a biological response. The exact mechanism would need to be elucidated through detailed biochemical studies.

Comparison with Similar Compounds

• N-cyclopropyl-N-(1-cyclopropylethyl)acetamide

• N-(1-cyclopropylethyl)-4-methyl-N-phenyl-benzamide

Uniqueness: This compound is unique due to its specific combination of cyclopropyl, cyclopropylethyl, and thiadiazolyl groups, which may confer distinct chemical and biological properties compared to similar compounds.